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Compound of Interest

Compound Name: Penicillin G

Cat. No.: B014613 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines and detailed protocols for the

accurate calculation and administration of Penicillin G to various experimental animal models.

Adherence to these protocols is crucial for ensuring animal welfare, experimental

reproducibility, and the validity of research outcomes.

Introduction to Penicillin G in Research
Penicillin G, a beta-lactam antibiotic, is a cornerstone in veterinary and experimental medicine

for treating infections caused by susceptible gram-positive and some gram-negative bacteria.

Its mechanism of action involves the inhibition of bacterial cell wall synthesis. In a research

setting, Penicillin G is utilized for various purposes, including prophylactic treatment to prevent

post-operative infections, management of established infections within animal colonies, and as

a component of specific disease models. The selection of the appropriate Penicillin G salt

(e.g., potassium, sodium, procaine, benzathine) depends on the desired route of

administration, required onset of action, and duration of therapeutic effect.

Recommended Dosages and Administration Routes
The following tables summarize recommended dosages of Penicillin G for common

experimental animal species. It is imperative to note that these are guidelines, and the final

dosage should be determined in consultation with a veterinarian and in accordance with the

approved animal use protocol.
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Table 1: Penicillin G Dosage for Rodents

Species Weight (g)
Recommended
Dosage
(Units/kg)

Route of
Administration

Dosing
Frequency

Mouse 20 - 40
60,000 -

250,000[1]

Subcutaneous

(SC),

Intramuscular

(IM)[1]

Once daily

Rat 200 - 500
4,000 -

102,000[2]

Intramuscular

(IM)

Every 8-12

hours[2]

Guinea Pig 350 - 1000

25,000 (for

immunization

studies)[3]

Intramuscular

(IM),

Subcutaneous

(SC)

As per

experimental

design

Table 2: Penicillin G Dosage for Other Common Experimental Animals

Species Weight (kg)
Recommended
Dosage
(Units/kg)

Route of
Administration

Dosing
Frequency

Rabbit 2 - 5 42,000 - 84,000
Subcutaneous

(SC)

Weekly for 3

weeks

Experimental Protocols
Protocol for Preparation of Penicillin G for Injection
This protocol details the reconstitution of powdered Penicillin G (Potassium or Sodium salt) for

parenteral administration.

Materials:

Vial of Penicillin G Potassium or Sodium for Injection (e.g., 1,000,000 units)
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Sterile Water for Injection (SWFI) or 0.9% Sterile Saline

Sterile syringes (1 mL, 3 mL, 5 mL)

Sterile needles (25-27 gauge)

70% Isopropyl alcohol swabs

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Aseptic Preparation: Perform all reconstitution procedures in a laminar flow hood or a

designated clean area to maintain sterility.

Vial Disinfection: Disinfect the rubber septum of the Penicillin G vial and the diluent vial with

a 70% isopropyl alcohol swab and allow to air dry.

Reconstitution:

Consult the manufacturer's instructions for the specific volume of diluent required. For a

1,000,000 unit vial, a common reconstitution is to add 1.8 mL of SWFI to yield a

concentration of 500,000 units/mL.

Using a sterile syringe, draw up the required volume of diluent.

Carefully insert the needle through the center of the Penicillin G vial's rubber septum.

Slowly inject the diluent into the vial, directing the stream against the vial wall to minimize

foaming.

Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.

Final Dilution for Dosing:

Calculate the required dose for the animal based on its body weight and the desired

dosage (Units/kg).
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Draw the calculated volume of the reconstituted Penicillin G into an appropriately sized

sterile syringe for injection.

If further dilution is necessary to achieve the correct injection volume, use sterile saline.

For example, if a small volume of the concentrated stock is difficult to measure accurately,

it can be diluted to a larger volume.

Protocol for Subcutaneous (SC) Administration in a
Mouse
Procedure:

Animal Restraint: Gently restrain the mouse by scruffing the loose skin over the neck and

shoulders to create a "tent" of skin.

Injection Site: The injection site is the dorsal (back) area, between the shoulder blades.

Needle Insertion: With the bevel of the needle facing up, insert the needle at the base of the

skin tent, parallel to the spine.

Aspiration: Gently pull back on the plunger to ensure the needle has not entered a blood

vessel. If blood appears in the syringe hub, withdraw the needle and select a new site with a

fresh needle.

Injection: If no blood is aspirated, slowly depress the plunger to administer the solution.

Needle Withdrawal: Withdraw the needle and gently apply pressure to the injection site with

a sterile gauze pad for a few seconds.

Monitoring: Return the animal to its cage and monitor for any adverse reactions.

Protocol for Intramuscular (IM) Administration in a Rat
Procedure:

Animal Restraint: Securely restrain the rat to expose one of the hind limbs.
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Injection Site: The preferred site for IM injection is the quadriceps muscle on the cranial

aspect of the thigh.

Needle Insertion: Insert the needle into the muscle at a 90-degree angle. Avoid the sciatic

nerve which runs along the caudal aspect of the femur.

Aspiration: Gently pull back on the plunger to check for blood. If blood is present, withdraw

and re-insert in a slightly different location.

Injection: If no blood is aspirated, slowly inject the solution.

Needle Withdrawal: Remove the needle and briefly massage the muscle to aid in the

dispersal of the injectate.

Monitoring: Return the rat to its cage and observe for any signs of pain, lameness, or

distress.

Visualizations
Signaling Pathway: Mechanism of Action of Penicillin G
Penicillin G inhibits the formation of peptidoglycan cross-links in the bacterial cell wall. This

diagram illustrates the key steps in the bacterial cell wall synthesis pathway and the point of

inhibition by Penicillin G.
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Click to download full resolution via product page

Caption: Penicillin G inhibits bacterial cell wall synthesis.

Experimental Workflow: Dosage Calculation and
Administration
This workflow diagram outlines the logical steps for determining and administering the correct

dosage of Penicillin G in an experimental setting.
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Caption: Workflow for Penicillin G dosage and administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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